Cas no 2228176-67-6 (1-(5-bromo-4,4-dimethylpentyl)-1H-pyrazole)

• Product Name: 1-(5-bromo-4,4-dimethylpentyl)-1H-pyrazole
• CAS No: 2228176-67-6
• MF: C₁₀H₁₇BrN₂
• MW: 245.159381628036
• CID: 6184559
• PubChem ID: 165969636
• Update Time: 2025-10-28

1-(5-bromo-4,4-dimethylpentyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-4,4-dimethylpentyl)-1H-pyrazole
• 2228176-67-6
• EN300-1936360

• Inchi： 1S/C10H17BrN2/c1-10(2,9-11)5-3-7-13-8-4-6-12-13/h4,6,8H,3,5,7,9H2,1-2H3
• InChI Key： BEVNNFVKWWUOPE-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CCCN1C=CC=N1

Computed Properties

• Exact Mass: 244.05751g/mol
• Monoisotopic Mass: 244.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-(5-bromo-4,4-dimethylpentyl)-1H-pyrazole

1-(5-Bromo-4,4-Dimethylpentyl)-1H-Pyrazole: A Comprehensive Overview

1-(5-Bromo-4,4-Dimethylpentyl)-1H-pyrazole (CAS No. 2228176-67-6) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The presence of a bromine atom and a dimethylpentyl substituent imparts distinct chemical and biological properties, making it a subject of extensive research.

The pyrazole ring is known for its versatile reactivity and biological activity. It is a key scaffold in the design of pharmaceuticals, agrochemicals, and materials. The bromine atom in 1-(5-bromo-4,4-dimethylpentyl)-1H-pyrazole serves as a versatile functional group that can be readily modified through various chemical reactions, such as substitution, elimination, and coupling reactions. This makes the compound an attractive intermediate in synthetic chemistry.

Recent studies have explored the potential of 1-(5-bromo-4,4-dimethylpentyl)-1H-pyrazole in the development of new drugs. One notable application is in the field of medicinal chemistry, where this compound has shown promise as a lead structure for the synthesis of novel bioactive molecules. For instance, researchers have utilized this compound as a starting material to synthesize derivatives with enhanced pharmacological properties, such as improved solubility, stability, and bioavailability.

In the context of drug discovery, 1-(5-bromo-4,4-dimethylpentyl)-1H-pyrazole has been investigated for its potential therapeutic applications. Studies have demonstrated that certain derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of 1-(5-bromo-4,4-dimethylpentyl)-1H-pyrazole exhibited significant inhibition of tumor growth in murine models of breast cancer.

The synthesis of 1-(5-bromo-4,4-dimethylpentyl)-1H-pyrazole typically involves multi-step processes that include the formation of the pyrazole ring and subsequent functionalization with the brominated alkyl chain. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of hydrazine with an appropriate nitrile or ketone to form the pyrazole ring, followed by bromination and alkylation steps to introduce the desired substituents.

The physical properties of 1-(5-bromo-4,4-dimethylpentyl)-1H-pyrazole include its melting point, boiling point, and solubility characteristics. These properties are crucial for understanding its behavior in different solvents and reaction conditions. For instance, the compound's solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO) makes it suitable for use in various chemical reactions and analytical techniques.

In terms of spectroscopic characterization, 1-(5-bromo-4,4-dimethylpentyl)-1H-pyrazole can be identified using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound. NMR spectroscopy is particularly useful for elucidating the connectivity and environment of different functional groups within the molecule.

The biological activity of 1-(5-bromo-4,4-dimethylpentyl)-1H-pyrazole has been evaluated through various assays to assess its potential therapeutic effects. In vitro studies have shown that this compound can modulate specific biological pathways involved in inflammation and cancer progression. For example, it has been reported to inhibit key enzymes such as cyclooxygenase (COX) and matrix metalloproteinases (MMPs), which are implicated in inflammatory diseases and cancer metastasis.

Furthermore, 1-(5-bromo-4,4-dimethylpentyl)-1H-pyrazole has been studied for its pharmacokinetic properties to understand its absorption, distribution, metabolism, and excretion (ADME) behavior in biological systems. These studies are essential for optimizing drug delivery and dosing regimens. Preliminary data suggest that this compound exhibits favorable pharmacokinetic profiles, making it a promising candidate for further preclinical and clinical evaluation.

In conclusion, 1-(5-bromo-4,4-dimethylpentyl)-1H-pyrazole (CAS No. 2228176-67-6) is a versatile compound with significant potential in both synthetic chemistry and medicinal chemistry. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and derivatives of this compound, it is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.